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Compound of Interest

Compound Name: 4-Hepten-2-one

Cat. No.: B1231225 Get Quote

Introduction

Navigating the complexities of chemical waste management is paramount for laboratory safety

and environmental compliance. This document provides essential, step-by-step guidance for

the proper disposal of 4-Hepten-2-one, ensuring the safety of researchers, scientists, and drug

development professionals. Due to its classification as a flammable and potentially hazardous

chemical, adherence to these procedures is critical. Improper disposal can pose significant

risks to both human health and the environment.[1]

Hazard Assessment and Classification
Before handling, it is crucial to recognize the hazards associated with 4-Hepten-2-one. As a

ketone, it is classified as an ignitable hazardous waste.[2][3][4] The Safety Data Sheet (SDS)

for the related compound 3-Hepten-2-one indicates that it is flammable and its vapors may form

explosive mixtures with air.[5] Therefore, 4-Hepten-2-one must be treated as a flammable and

potentially toxic chemical.

Key Physical and Chemical Properties

A summary of key quantitative data for 4-Hepten-2-one is provided below.
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Property Value

Molecular Formula C₇H₁₂O[6]

Molecular Weight 112.17 g/mol [6]

CAS Number 24332-22-7, 36678-43-0[6]

Hazard Classification Ignitable Hazardous Waste[3]

Storage Limit (SAA)
Up to 55 gallons (institutional limits may be

lower, e.g., 25 gallons)[3]

Container Fill Limit
Max 90% capacity (leave at least 1-inch

headspace)[7][8]

Personal Protective Equipment (PPE)
Prior to handling 4-Hepten-2-one for disposal, all personnel must wear the appropriate

Personal Protective Equipment (PPE) to prevent exposure.

Eye Protection: Chemical safety goggles or a face shield.[2]

Hand Protection: Chemical-resistant gloves, such as nitrile rubber.[2][9]

Body Protection: A lab coat or other protective clothing to prevent skin contact.[2][9]

Step-by-Step Disposal Protocol
The standard and required procedure for disposing of 4-Hepten-2-one is collection for

treatment by a certified hazardous waste management service.[1][5] In-lab treatment or

neutralization is not recommended. Do not dispose of this chemical down the drain or in regular

trash.[1][10][11]

1. Container Selection and Management

Choose a Compatible Container: Collect liquid 4-Hepten-2-one waste in a container made of

compatible material (e.g., the original container, or a designated polyethylene container for

non-halogenated solvents).[7][12][13] The container must be in good condition, free from

leaks, and have a secure, tight-fitting screw cap.[4][8][13]
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Avoid Overfilling: Fill containers to no more than 90% of their capacity, leaving sufficient

headspace to allow for vapor expansion.[7][11]

2. Waste Segregation

Collect as Flammable, Non-Halogenated Waste: 4-Hepten-2-one should be collected with

other compatible non-halogenated organic solvents.[14][7]

Prevent Incompatible Mixing: Never mix 4-Hepten-2-one waste with incompatible chemicals

such as acids, bases, or oxidizers.[14][9] Commingling incompatible waste can lead to

violent reactions.[11]

3. Labeling the Waste Container

Affix a Hazardous Waste Label: As soon as waste is first added, label the container clearly.

[13]

Required Information: The label must include:

The words "Hazardous Waste".[8][13]

The full chemical name: "4-Hepten-2-one". Do not use abbreviations or chemical

formulas.[8][11]

If in a mixture, list all chemical constituents with their estimated percentages.[8][10]

The associated hazards (e.g., "Flammable", "Toxic").[8]

4. Storage in a Satellite Accumulation Area (SAA)

Designated Storage: Store the properly labeled and sealed waste container in a designated

Satellite Accumulation Area (SAA), which must be at or near the point of waste generation.[3]

[14][8]

Safe Placement: The SAA can be a designated area on a benchtop, in a fume hood, or

within a dedicated, fire-rated cabinet for flammable liquids.[14][8]
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Keep Containers Closed: Waste containers must remain tightly sealed at all times, except

when actively adding waste.[3][4][13]

5. Arranging for Disposal

Contact EHS: Once the container is full or waste is no longer being generated, contact your

institution's Environmental Health and Safety (EHS) department or a certified hazardous

waste disposal contractor to schedule a pickup.[3][12]

Follow Institutional Procedures: Adhere to your organization's specific protocols for waste

collection requests. Do not transport hazardous waste across the facility yourself.[12]

Experimental Protocols
The universally accepted disposal method for flammable organic solvents like 4-Hepten-2-one
does not involve in-laboratory chemical treatment or neutralization. The established protocol,

mandated by regulatory bodies such as the EPA, is the collection and subsequent

management by a licensed hazardous waste facility.[3][5] These facilities typically employ

methods such as fuel blending for energy recovery in cement kilns or high-temperature

incineration to ensure complete and safe destruction.[15]

Disposal Workflow
The following diagram illustrates the procedural workflow for the safe disposal of 4-Hepten-2-
one.
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Caption: Workflow for the proper disposal of 4-Hepten-2-one.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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